Cas no 1261488-79-2 (6-(Difluoromethoxy)-2-naphthaldehyde)
6-(Difluoromethoxy)-2-naphthaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 6-(Difluoromethoxy)-2-naphthaldehyde
- 2-(Difluoromethoxy)naphthalene-6-carboxaldehyde
-
- MDL: MFCD18414089
- Inchi: 1S/C12H8F2O2/c13-12(14)16-11-4-3-9-5-8(7-15)1-2-10(9)6-11/h1-7,12H
- InChI Key: MYFVKWOYSOETDL-UHFFFAOYSA-N
- SMILES: FC(OC1=CC=C2C=C(C=O)C=CC2=C1)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 245
- XLogP3: 3.6
- Topological Polar Surface Area: 26.3
6-(Difluoromethoxy)-2-naphthaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB560126-250 mg |
6-(Difluoromethoxy)-2-naphthaldehyde; . |
1261488-79-2 | 250MG |
€572.40 | 2022-07-28 | ||
| abcr | AB560126-500 mg |
6-(Difluoromethoxy)-2-naphthaldehyde; . |
1261488-79-2 | 500MG |
€982.40 | 2022-07-28 | ||
| Alichem | A219002287-500mg |
2-(Difluoromethoxy)naphthalene-6-carboxaldehyde |
1261488-79-2 | 98% | 500mg |
$940.80 | 2023-09-03 | |
| Alichem | A219002287-1g |
2-(Difluoromethoxy)naphthalene-6-carboxaldehyde |
1261488-79-2 | 98% | 1g |
$1651.30 | 2023-09-03 | |
| abcr | AB560126-250mg |
6-(Difluoromethoxy)-2-naphthaldehyde; . |
1261488-79-2 | 250mg |
€626.50 | 2024-08-02 | ||
| abcr | AB560126-500mg |
6-(Difluoromethoxy)-2-naphthaldehyde; . |
1261488-79-2 | 500mg |
€871.50 | 2024-08-02 | ||
| Aaron | AR021QJN-250mg |
6-(Difluoromethoxy)-2-naphthaldehyde |
1261488-79-2 | 95% | 250mg |
$838.00 | 2025-02-13 | |
| Aaron | AR021QJN-500mg |
6-(Difluoromethoxy)-2-naphthaldehyde |
1261488-79-2 | 95% | 500mg |
$953.00 | 2025-02-13 | |
| abcr | AB560126-1g |
6-(Difluoromethoxy)-2-naphthaldehyde; . |
1261488-79-2 | 1g |
€1198.90 | 2024-08-02 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1263078-500mg |
6-(Difluoromethoxy)-2-naphthaldehyde |
1261488-79-2 | 98% | 500mg |
¥8606.00 | 2024-08-09 |
6-(Difluoromethoxy)-2-naphthaldehyde Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 6-(Difluoromethoxy)-2-naphthaldehyde
Recent Advances in the Study of 6-(Difluoromethoxy)-2-naphthaldehyde (CAS: 1261488-79-2) in Chemical Biology and Pharmaceutical Research
6-(Difluoromethoxy)-2-naphthaldehyde (CAS: 1261488-79-2) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. Recent studies have focused on its synthesis, reactivity, and biological activity, particularly in the context of developing novel therapeutic agents. This research brief aims to summarize the latest findings and highlight the compound's potential in advancing medical science.
One of the key areas of investigation has been the synthesis of 6-(Difluoromethoxy)-2-naphthaldehyde and its derivatives. Researchers have developed efficient synthetic routes to produce this compound with high purity and yield, which is critical for its application in drug development. The incorporation of difluoromethoxy groups into the naphthalene scaffold has been shown to enhance the compound's metabolic stability and bioavailability, making it a promising candidate for further pharmacological studies.
In addition to its synthetic utility, 6-(Difluoromethoxy)-2-naphthaldehyde has demonstrated notable biological activity. Recent studies have explored its role as an intermediate in the synthesis of bioactive molecules, including inhibitors of specific enzymes and receptors. For instance, it has been used in the development of compounds targeting inflammatory pathways, with preliminary results indicating potent anti-inflammatory effects. These findings suggest that 6-(Difluoromethoxy)-2-naphthaldehyde could serve as a valuable building block for designing new anti-inflammatory drugs.
Furthermore, the compound's potential in oncology research has been a focus of recent investigations. Studies have shown that derivatives of 6-(Difluoromethoxy)-2-naphthaldehyde exhibit selective cytotoxicity against certain cancer cell lines, with mechanisms of action involving the inhibition of key signaling pathways. These results underscore the compound's versatility and its potential as a lead structure for anticancer drug development.
In conclusion, 6-(Difluoromethoxy)-2-naphthaldehyde (CAS: 1261488-79-2) represents a promising compound in chemical biology and pharmaceutical research. Its unique structural features, combined with its demonstrated biological activity, make it a valuable tool for drug discovery. Future research should focus on optimizing its synthetic routes, exploring additional biological targets, and advancing its preclinical development to fully realize its therapeutic potential.
1261488-79-2 (6-(Difluoromethoxy)-2-naphthaldehyde) Related Products
- 659-28-9(4-(Trifluoromethoxy)benzaldehyde)
- 147249-30-7(2-(difluoromethoxy)-5-methylbenzaldehyde)
- 71663-53-1(2-(Difluoromethoxy)benzaldehyde)
- 66988-93-0((difluoromethoxy)benzaldehyde)
- 71653-64-0(2-(Difluoromethoxy)benzaldehyde)
- 85684-61-3(3-(Difluoromethoxy)benzaldehyde)
- 80395-32-0(2-(difluoromethoxy)naphthalene-1-carbaldehyde)
- 73960-07-3(4-(Difluoromethoxy)benzaldehyde)
- 749920-58-9(4-(difluoromethoxy)-3,5-dimethylbenzaldehyde)
- 842173-16-4(1-Naphthalenecarboxaldehyde, 4-(difluoromethoxy)-)